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Compound of Interest

Compound Name: Ethyl-D5 methanesulfonate

Cat. No.: B170091

An In-depth Technical Guide on the Stability and Storage of Ethyl-D5 Methanesulfonate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for Ethyl-D5 methanesulfonate (CAS No: 1219795-44-4). Due to the
limited availability of specific stability data for the deuterated form, this guide leverages data
from its non-deuterated analogue, ethyl methanesulfonate (EMS, CAS No: 62-50-0), as a close
proxy. This document summarizes key stability data, outlines recommended storage and
handling procedures, and provides a representative experimental protocol for stability
assessment. The information herein is intended to guide researchers, scientists, and drug
development professionals in maintaining the integrity and purity of Ethyl-D5
methanesulfonate.

Introduction

Ethyl-D5 methanesulfonate is the deuterated form of ethyl methanesulfonate, a potent
alkylating agent widely used in genetic research as a mutagen. In pharmaceutical
development, deuterated compounds are often used as internal standards for mass
spectrometry-based quantification of their non-deuterated counterparts. The stability of such
standards is critical for ensuring the accuracy and reliability of analytical methods. This guide
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addresses the key factors influencing the stability of Ethyl-D5 methanesulfonate and provides
recommendations for its proper storage and handling.

Chemical and Physical Properties

Property Value

Chemical Formula C3H3Ds03S

Molecular Weight 129.19 g/mol [1]

CAS Number 1219795-44-4[1][2][3][4]

Appearance Clear, colorless liquid

Boiling Point 213-213.5 °C (for non-deuterated)
Density ~1.145 g/cm?3 at 22°C (for non-deuterated)

B Soluble in ether, ethanol, and chloroform. Water
Solubility bl
soluble.

Stability Profile

The stability of Ethyl-D5 methanesulfonate is primarily influenced by temperature, pH (in
agueous solutions), and the presence of nucleophiles. The primary degradation pathway is
hydrolysis, which yields ethanol-D5 and methanesulfonic acid.

Hydrolytic Stability

Ethyl methanesulfonate is unstable in agueous solutions, and its hydrolysis is temperature-
dependent. The rate of hydrolysis is generally unaffected by acidic pH but increases
significantly under basic conditions.

Table 1: Half-life of Ethyl Methanesulfonate in AqQueous Solution at Various Temperatures (pH
7)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b170091?utm_src=pdf-body
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/830/111/m0880pis.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/830/111/m0880pis.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-Methanesulfonate
https://www.enovatia.com/wp-content/uploads/2018/03/Sulfonate-ester-kinetic-study.pdf
https://en.wikipedia.org/wiki/Ethyl_methanesulfonate
https://www.benchchem.com/product/b170091?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Temperature (°C) Half-life (hours)
0 1716.0

5 796.6

10 378.7

15 185.7

20 93.2

25 48.5

30 7.8

45 4.6

50 2.7

Table 2: Hydrolysis Rate Constants and Half-lives of Ethyl Methanesulfonate at 25°C

Medium Rate Constant (min—?) Half-life (hours)
Water (pH 7) 2.35x 1074 ~49.2
Undiluted Parenteral
_ 67.4 x 10~* ~1.7
Formulation
Diluted Parenteral Formulation 1.32x 104 ~87.5

Note: The parenteral formulation contains other excipients that may influence the hydrolysis
rate.

Thermal Stability

While specific studies on the thermal decomposition of neat Ethyl-D5 methanesulfonate are
not readily available, the high boiling point of EMS suggests good stability at ambient and
moderately elevated temperatures in the absence of reactive species. Studies on metal
methanesulfonates show the onset of mass loss to be above 400°C, indicating the inherent
stability of the sulfonate group.
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Photostability

Ethyl methanesulfonate does not possess chromophores that absorb light at wavelengths

greater than 290 nm. Therefore, it is not expected to be susceptible to direct photolysis by

sunlight.

Storage and Handling

To ensure the long-term stability and integrity of Ethyl-D5 methanesulfonate, the following

storage and handling conditions are recommended:

Table 3: Recommended Storage and Handling Conditions

Condition Recommendation Rationale

Store at room temperature or o

) ] To minimize thermal
Temperature refrigerated (2-8°C). Avoid ] )
] degradation and hydrolysis.
freezing.
Store under an inert
_ To prevent exposure to
Atmosphere atmosphere (e.g., Nitrogen or ]
moisture.
Argon).
) Tightly sealed, amber glass To protect from light and

Container

vials or bottles.

moisture.

Incompatibilities

Avoid contact with strong
oxidizing/reducing agents,
strong acids, strong bases,

and water.

To prevent chemical reactions

and degradation.

Handling

Handle in a well-ventilated
area, preferably in a fume
hood. Use appropriate
personal protective equipment
(gloves, safety glasses, lab

coat).

Due to its potential mutagenic

and carcinogenic properties.

Experimental Protocols
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Representative Stability Study Protocol

This protocol outlines a typical experimental workflow for assessing the stability of Ethyl-D5

methanesulfonate.
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Caption: Experimental workflow for a stability study of Ethyl-D5 methanesulfonate.
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GC/MS Analytical Method

A Gas Chromatography/Mass Spectrometry (GC/MS) method is suitable for the direct analysis
of Ethyl-D5 methanesulfonate.

o Sample Preparation: Dilute the stability sample in a suitable solvent (e.g., acetonitrile) to a
final concentration within the calibrated range of the instrument.

e GC Conditions:

[e]

Column: A non-polar or mid-polar capillary column (e.g., DB-5ms).

Carrier Gas: Helium at a constant flow rate.

o

[¢]

Injection: Split or splitless injection.

[e]

Temperature Program: An initial temperature of 60°C, held for 1 minute, then ramped to
250°C.

e MS Conditions:
o lonization: Electron lonization (EI).
o Acquisition Mode: Selected lon Monitoring (SIM) for enhanced sensitivity and specificity.

o lons to Monitor: For Ethyl-D5 methanesulfonate, monitor characteristic ions such as m/z
111 and 130. For the non-deuterated form, monitor m/z 79, 97, and 109.

» Quantification: Calculate the purity or concentration based on the peak area relative to a
standard curve or an internal standard.

Degradation Pathways and Incompatibilities

The primary degradation pathway for Ethyl-D5 methanesulfonate is hydrolysis. It is also
incompatible with strong nucleophiles, bases, and acids.
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Caption: Factors affecting the stability of Ethyl-D5 methanesulfonate.

Conclusion

Ethyl-D5 methanesulfonate is a stable compound when stored under appropriate conditions.
The primary degradation concern is hydrolysis, which can be mitigated by protecting the
compound from moisture. Storing Ethyl-D5 methanesulfonate in a tightly sealed container
under an inert atmosphere at room temperature or refrigerated conditions will ensure its long-
term stability and suitability for use as an analytical standard. The data presented for ethyl
methanesulfonate provides a strong basis for these recommendations. For critical applications,
a dedicated stability study for the deuterated compound is advisable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Ethyl-D5 methanesulfonate stability and storage
conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170091#ethyl-d5-methanesulfonate-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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